Nitinol

Specification

• CAS No.: 52013-44-2
• Molecular Formula: Ni14Ti11
• Molecular Weight: 1348.2 g/mol
• IUPAC Name: nickel;titanium
• Standard InChI: InChI=1S/14Ni.11Ti
• Standard InChI Key: HLXZNVUGXRDIFK-UHFFFAOYSA-N
• SMILES: [Ti].[Ti].[Ti].[Ti].[Ti].[Ti].[Ti].[Ti].[Ti].[Ti].[Ti].[Ni].[Ni].[Ni].[Ni].[Ni].[Ni].[Ni].[Ni].[Ni].[Ni].[Ni].[Ni].[Ni].[Ni]
• Canonical SMILES: [Ti].[Ti].[Ti].[Ti].[Ti].[Ti].[Ti].[Ti].[Ti].[Ti].[Ti].[Ni].[Ni].[Ni].[Ni].[Ni].[Ni].[Ni].[Ni].[Ni].[Ni].[Ni].[Ni].[Ni].[Ni]

Introduction

Physical Properties of Nitinol

General Physical Properties

Nitinol possesses a unique set of physical properties that distinguish it from conventional alloys. The material exhibits excellent corrosion resistance similar to that of titanium alloys, making it suitable for applications in corrosive environments, particularly within the human body.

Table 2.1: General Physical Properties of Nitinol

Property	Value
Density	6.45 g/cm³ (0.233 lb/cu.in)
Melting point	1300-1310°C (2370-2390°F)
Magnetic permeability	<1.002
Specific heat	0.20 cal/g·°C (0.20 BTU/lb·°F)
Corrosion performance	Excellent

The thermal properties of Nitinol are particularly interesting because they vary significantly between the austenite and martensite phases. This variation is central to the material's unique behavior and applications.

Thermal Properties

Nitinol exhibits different thermal conductivity and thermal expansion characteristics depending on its phase state. These differences contribute to its functionality in various applications.

Table 2.2: Thermal Properties of Nitinol

Property	Austenite Phase	Martensite Phase
Thermal conductivity	0.18 W/cm·°C (10.4 BTU/ft·hr·°F)	0.086 W/cm·°C (5.0 BTU/ft·hr·°F)
Coefficient of thermal expansion	11.0×10⁻⁶/°C (6.11×10⁻⁶/°F)	6.6×10⁻⁶/°C (3.67×10⁻⁶/°F)

Electrical and Magnetic Properties

Nitinol exhibits relatively high electrical resistivity compared to many metals, and its magnetic properties make it suitable for applications where magnetic interference must be minimized.

Table 2.3: Electrical Properties of Nitinol

Property	Value
Electrical resistivity (austenite)	82×10⁻⁶ Ω·cm
Electrical resistivity (martensite)	76×10⁻⁶ Ω·cm
Magnetic susceptibility (austenite)	3.7×10⁻⁶ emu/g
Magnetic susceptibility (martensite)	2.4×10⁻⁶ emu/g

Mechanical Properties

The mechanical properties of Nitinol are highly phase-dependent, with significant differences between the austenite and martensite phases. These differences enable its unique mechanical behaviors.

Table 2.4: Mechanical Properties of Nitinol

Property	Value
Ultimate tensile strength	125,000 psi
Yield strength, 0.2% offset	30,000 psi
Total elongation	22%
Elastic modulus (austenite)	75-83 GPa (10.9×10⁶-12.0×10⁶ psi)
Elastic modulus (martensite)	28-40 GPa (4.1×10⁶-5.8×10⁶ psi)
Yield strength (austenite)	195-690 MPa (28.3-100.1 ksi)

Transformation Properties and Mechanisms

Shape Memory Effect

The most remarkable property of Nitinol is its shape memory effect. This phenomenon allows the material to "remember" its original shape and return to it when heated above its transformation temperature, even after substantial deformation. This behavior results from a reversible solid-state phase transformation between crystal structures.

Table 3.1: Transformation Properties of Nitinol

Property	Value
Transformation temperature range	-200 to 110°C
Latent heat of transformation	5.78 cal/g
Transformation strain (for polycrystalline material, single cycle)	max 8%
Transformation strain (for polycrystalline material, 100 cycles)	6%
Transformation strain (for polycrystalline material, 100,000 cycles)	4%
Hysteresis	30 to 50°C

Phase Transformation Mechanism

Nitinol's unusual properties derive from a reversible solid-state phase transformation known as a martensitic transformation, occurring between two different martensite crystal phases and requiring 69-138 MPa (10,000-20,000 psi) of mechanical stress.

At high temperatures, Nitinol assumes an interpenetrating simple cubic structure referred to as austenite (parent phase). At low temperatures, it spontaneously transforms to a more complex monoclinic crystal structure known as martensite (daughter phase).

Four critical transition temperatures are associated with the austenite-to-martensite and martensite-to-austenite transformations:

• Martensite start temperature (Ms): The temperature at which martensite begins to form as the alloy cools from the austenite phase

• Martensite finish temperature (Mf): The temperature at which the transformation to martensite is complete

• Austenite start temperature (As): The temperature at which austenite begins to form when the alloy is heated from the martensite phase

• Austenite finish temperature (Af): The temperature at which the transformation to austenite is complete

The cooling/heating cycle displays thermal hysteresis, typically spanning about 20-50°C (36-90°F), though this range can be modified through alloying and processing techniques.

Superelasticity

In addition to the shape memory effect, Nitinol exhibits superelasticity (also called pseudoelasticity) at temperatures above its austenite finish temperature. In this temperature range, the material can tolerate considerable bending and deformation without taking a permanent set.

Superelasticity allows Nitinol to undergo strains up to 8% and return to its original shape upon unloading, compared to conventional metals which typically can only handle strains of about 0.5% before permanent deformation occurs. This property makes Nitinol particularly valuable in applications requiring flexibility and resilience.

Manufacturing and Processing

Production Methods

The production of Nitinol presents considerable challenges due to the material's reactivity and sensitivity to compositional variations. Conventional hot working directly from arc-melted ingot at temperatures between 700°C and 950°C is the primary forming method. Room temperature working is also possible but requires intermediate anneals at approximately 800°C.

The precise composition of Nitinol is critical, as variations of even 0.1% in the nickel-titanium ratio can significantly alter the transformation temperatures, affecting the material's behavior. This sensitivity necessitates strict quality control during manufacturing processes.

Heat Treatment

Heat treatment plays a crucial role in determining the final properties of Nitinol alloys. Through carefully controlled thermal processing, manufacturers can adjust the transformation temperatures and mechanical properties to suit specific applications. This customization capability is one of the material's major advantages, allowing for tailored performance across diverse operating conditions.

Applications of Nitinol

Medical Applications

The biocompatibility, superelasticity, and shape memory properties of Nitinol make it exceptionally well-suited for medical applications. One significant medical application is in otosclerosis surgery, where Nitinol prostheses have demonstrated superior effectiveness compared to non-Nitinol alternatives.

A meta-analysis comparing Nitinol versus non-Nitinol prostheses in otosclerosis surgery found significant differences in post-operative effectiveness between the two groups, with a combined odds ratio of 2.56 (95% CI 1.38-4.76, p = 0.003) favoring Nitinol. This advantage was particularly pronounced in short-term results (≤ 3 months), where the combined odds ratio was 4.97 (95% CI: 2.47-10.00, p = 0.00001).

Other common medical applications include:

• Cardiovascular stents

• Guidewires for catheterization

• Orthodontic archwires

• Orthopedic implants

• Surgical instruments

The material's ability to maintain constant force over a range of deformations makes it particularly valuable for applications requiring gentle but persistent pressure, such as orthodontic treatments and vascular stents.

Engineering and Industrial Applications

Beyond medicine, Nitinol finds extensive use in various engineering fields:

• Actuators and motors

• Coupling devices

• Sealing components

• Vibration dampers

• Temperature sensors and controllers

• Space and aerospace mechanisms

The material's high fatigue resistance and ability to function as both a sensor and actuator make it valuable for smart systems where mechanical action must respond to environmental changes without external power or control systems.